Cas no 1805761-41-4 (Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate)

• Product Name: Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate
• CAS No: 1805761-41-4
• MF: C₁₂H₁₀F₆O₃S
• MW: 348.261423587799
• CID: 4986270
• Update Time: 2025-06-08

Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate

• Inchi： 1S/C12H10F6O3S/c1-20-10(19)5-2-7-6-8(22-12(16,17)18)3-4-9(7)21-11(13,14)15/h3-4,6H,2,5H2,1H3
• InChI Key： NCWUTYUYOQKZPP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C=1)CCC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 371
• XLogP3: 4.9
• Topological Polar Surface Area: 60.8

Additional information on Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate

Comprehensive Analysis of Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate (CAS No. 1805761-41-4)

The compound Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate (CAS No. 1805761-41-4) is a specialized organic ester with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring trifluoromethoxy and trifluoromethylthio functional groups, contributes to its remarkable chemical properties. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

In recent years, the demand for fluorinated compounds like Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate has surged, driven by their enhanced stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives. The compound's CAS No. 1805761-41-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its applications span medicinal chemistry, where it serves as a key intermediate for small-molecule therapeutics, and material science, where its fluorinated backbone offers unique properties.

One of the most discussed topics in relation to Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate is its role in precision agriculture. The trifluoromethylthio moiety is known for its ability to enhance the efficacy of agrochemicals, making it a hotspot for innovation. Additionally, the compound's ester linkage provides versatility in synthetic modifications, enabling researchers to tailor its properties for specific applications. This adaptability has positioned it as a valuable tool in high-throughput screening and combinatorial chemistry.

From a technical perspective, the synthesis of Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate involves multi-step organic reactions, often requiring catalysis and chiral resolution techniques. Its molecular weight and logP value are critical parameters for researchers optimizing its performance in various formulations. The compound's spectroscopic data, including NMR and MS profiles, are well-documented, facilitating its identification and purity assessment in laboratory settings.

Looking ahead, the potential of Methyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate in bioconjugation and prodrug design is gaining traction. Its compatibility with click chemistry and other modern synthetic methodologies opens new avenues for innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing life sciences and industrial chemistry.